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Compound of Interest

Compound Name: 2-Fluoro-3-nitrophenylboronic acid

Cat. No.: B585820 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Fluoro-3-nitrophenylboronic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical building blocks is paramount for their effective

application in synthesis and discovery. This guide provides a detailed overview of the core

physical and chemical characteristics of 2-Fluoro-3-nitrophenylboronic acid, a valuable

reagent in organic synthesis.

Core Physical and Chemical Data
2-Fluoro-3-nitrophenylboronic acid is a substituted phenylboronic acid, a class of

compounds widely utilized in organic chemistry, most notably in palladium-catalyzed cross-

coupling reactions such as the Suzuki-Miyaura coupling. The presence of both a fluorine atom

and a nitro group on the phenyl ring influences its reactivity and electronic properties.

Quantitative Physical Properties
A summary of the key physical and chemical properties of 2-Fluoro-3-nitrophenylboronic
acid is presented in the table below for easy reference and comparison.
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Property Value Source

CAS Number 1150114-29-6 [1][2][3][4]

Molecular Formula C₆H₅BFNO₄ [1][2][3]

Molecular Weight 184.92 g/mol [2]

Melting Point 256 - 263 °C (493 - 505 °F)

Appearance
Solid, powder form is common

for this class of compounds.

Purity
≥95% (as offered by some

suppliers)
[3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of this specific

compound are not extensively published in publicly available literature. However, standard

laboratory procedures are employed for these characterizations.

Melting Point Determination
The melting point of a solid compound like 2-Fluoro-3-nitrophenylboronic acid is a crucial

indicator of its purity. A common and reliable method for its determination is the capillary

melting point technique.

Protocol:

Sample Preparation: A small, dry sample of the crystalline compound is finely crushed into a

powder.

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a

height of 2-3 mm.

Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a calibrated thermometer or an electronic sensor.
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Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance begins to melt (the first appearance of liquid) and the temperature at

which the entire sample becomes liquid are recorded. This range is reported as the melting

point. For pure substances, this range is typically narrow.

Chemical Structure and Reactivity
The unique arrangement of functional groups in 2-Fluoro-3-nitrophenylboronic acid dictates

its chemical behavior and utility in synthesis. The diagram below illustrates the relationship

between its structural components and its primary application.

Structural and Application Relationship
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Caption: Logical relationship of functional groups in 2-Fluoro-3-nitrophenylboronic acid.

General Synthetic and Characterization Workflow
The synthesis of phenylboronic acids often involves a multi-step process, followed by

purification and rigorous characterization to confirm the structure and purity of the final product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b585820?utm_src=pdf-body
https://www.benchchem.com/product/b585820?utm_src=pdf-body-img
https://www.benchchem.com/product/b585820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines a generalized workflow applicable to the preparation and

analysis of compounds like 2-Fluoro-3-nitrophenylboronic acid.

General Synthesis and Characterization Workflow
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Caption: A generalized experimental workflow for the synthesis and characterization of a

phenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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